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Compound of Interest

Compound Name:
3-(Methylsulfanyl)-2-oxopropanoic

acid

CAS No.: 18542-43-3

Cat. No.: B14712154

Get Quote

CAS Number: 18542-43-3 Synonyms: S-Methyl-3-thiopyruvate; 3-Methylthio-2-oxopropanoic

acid; 3-Methylthiopyruvate.

Executive Summary
3-(Methylsulfanyl)-2-oxopropanoic acid is an alpha-keto acid and the direct transamination

product of S-methylcysteine. It serves as a critical intermediate in sulfur amino acid

metabolism, bridging the gap between amino acid pools and volatile sulfur compounds

responsible for specific flavor profiles (e.g., garlic, nutty notes) via Strecker degradation. In

pharmaceutical research, it functions as a structural scaffold for designing inhibitors of

enzymes like glutaminase and cysteine transaminases.

Chemical Identity & Physical Properties[1][2][3][4]
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Property Data

CAS Number 18542-43-3

IUPAC Name 3-(Methylsulfanyl)-2-oxopropanoic acid

Molecular Formula C₄H₆O₃S

Molecular Weight 134.15 g/mol

Structure CH₃-S-CH₂-C(=O)-COOH

Physical State Crystalline solid or viscous oil (purity dependent)

Solubility
Soluble in water, ethanol, DMSO; sparingly

soluble in non-polar solvents.[1]

Acidity (pKa) ~2.5 (Carboxylic acid), ~13 (alpha-proton)

Stability
Hygroscopic; susceptible to spontaneous

decarboxylation at elevated temperatures.

Biosynthesis and Metabolic Pathway
In biological systems, 3-(methylsulfanyl)-2-oxopropanoic acid is generated primarily through

the transamination of S-methylcysteine. This pathway is distinct from the methionine pathway

(which generates 4-methylthio-2-oxobutanoic acid, or KMBA).

Mechanism[5][6]
Precursor: S-Methylcysteine (derived from cysteine methylation or protein degradation).

Enzymatic Transformation: A transaminase (e.g., Glutamine Transaminase K or Cysteine

Transaminase) transfers the alpha-amino group to an acceptor (usually alpha-ketoglutarate),

yielding 3-(methylsulfanyl)-2-oxopropanoic acid.

Fate: The keto acid is unstable and often undergoes oxidative decarboxylation or Strecker

degradation to form (methylthio)acetaldehyde, a potent volatile.

Pathway Visualization
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The following diagram illustrates the metabolic flow from Cysteine to the volatile aldehyde.
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Figure 1: Metabolic pathway showing the conversion of S-methylcysteine to 3-
(methylsulfanyl)-2-oxopropanoic acid and its subsequent degradation.

Chemical Synthesis Protocol
While enzymatic routes exist, chemical synthesis via nucleophilic substitution is preferred for

scale and purity.

Method: Nucleophilic Substitution of 3-Bromopyruvate
This protocol utilizes the high reactivity of the alpha-haloketone moiety in 3-bromopyruvate

toward the thiomethoxide nucleophile.

Reagents:

3-Bromopyruvic acid (or Ethyl 3-bromopyruvate)

Sodium thiomethoxide (NaSMe)

Solvent: DMF (Dimethylformamide) or THF/Water mixture

Quenching agent: Dilute HCl

Step-by-Step Protocol:

Preparation (0°C): Dissolve 1.0 equivalent of 3-bromopyruvic acid in anhydrous DMF under

an inert atmosphere (Nitrogen or Argon). Cool the solution to 0°C in an ice bath to prevent

polymerization.
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Nucleophilic Attack: Slowly add 1.1 equivalents of sodium thiomethoxide (powder or solution)

dropwise. The reaction is exothermic; maintain temperature < 5°C.

Mechanism:[2][3][4] The methanethiolate anion attacks the carbon at position 3, displacing

the bromide ion.

Reaction:Br-CH₂-C(=O)-COOH + NaSCH₃ → CH₃-S-CH₂-C(=O)-COOH + NaBr

Reaction Monitoring: Stir at 0°C for 1 hour, then allow to warm to room temperature for 2

hours. Monitor consumption of starting material via TLC or LC-MS.

Workup:

Dilute the reaction mixture with ethyl acetate.

Wash with dilute HCl (0.1 M) to protonate the carboxylic acid.

Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under

reduced pressure.

Purification: Recrystallize from minimal cold ether/hexane or purify via preparative HPLC if

high purity is required.

Yield Expectation: 65-80% depending on moisture control.

Applications
Flavor Chemistry (Strecker Degradation)
In food science, this compound is a precursor to (methylthio)acetaldehyde (CAS 23328-62-3).

Unlike methional (potato flavor), which comes from methionine, the degradation of 3-
(methylsulfanyl)-2-oxopropanoic acid yields a volatile with garlic, nutty, and cheesy notes.

Mechanism: The alpha-keto group facilitates decarboxylation, releasing CO₂ and forming the

aldehyde.

Relevance: Critical in the flavor profile of Brassica vegetables (cabbage, broccoli) and

processed savory foods.
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Pharmaceutical Development[5][6]
Enzyme Inhibition: Acts as a bioisostere for other alpha-keto acids, serving as a competitive

inhibitor for enzymes processing cysteine or glutamine conjugates.

Synthetic Scaffold: Used as a building block for synthesizing thia-analogs of bioactive amino

acids.

Safety and Handling
Storage: Store at -20°C. The compound is prone to decarboxylation at room temperature

over time.

Handling: Wear gloves and safety glasses. The compound is a skin and eye irritant.[5]

Odor: Has a characteristic sulfurous odor; handle in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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